C23H23FN4O
Overview
Description
The compound “C23H23FN4O” has a molecular weight of 390.453323 g/mol . There are two possible structures for this compound based on the IUPAC names provided:
- 3-{2,4-dimethylpyrimido[1,2-b]indazol-3-yl}-N-[2-(4-fluorophenyl)ethyl]propanamide
- N-(4-fluorophenyl)-1-[6-(2-methylphenyl)pyridazin-3-yl]piperidine-3-carboxamide
Molecular Structure Analysis
The molecular structure of “C23H23FN4O” can be represented by its SMILES string and InChI . The SMILES string and InChI provide a textual representation of the compound’s structure, including the arrangement of atoms and the bonds between them .
Chemical Reactions Analysis
While specific chemical reactions involving “C23H23FN4O” are not available, it’s important to note that chemical reaction analysis often involves high-performance liquid chromatography (HPLC). HPLC can help identify and quantify the reactants, products, and intermediates in a chemical reaction .
Physical And Chemical Properties Analysis
The compound “C23H23FN4O” has several computed properties . It has a molecular weight of 390.5 g/mol, a XLogP3-AA of 3.2, one hydrogen bond donor, four hydrogen bond acceptors, and two rotatable bonds .
Scientific Research Applications
- Investigating its binding affinity to specific receptors (such as GPCRs or kinases) could lead to the development of targeted therapies for various diseases, including cancer, neurological disorders, and inflammation .
- Studies explore whether C23H23FN4O modulates ion channels, receptors, or enzymes relevant to neurodegenerative conditions (e.g., Alzheimer’s, Parkinson’s) or mood disorders (e.g., depression, anxiety) .
- Its fluorescence properties could aid in visualizing cellular processes, tracking drug distribution, or studying protein localization .
- By optimizing its molecular structure, it may contribute to efficient charge transport, photoluminescence, and device performance .
- Its absorption properties in the visible range and potential for reactive oxygen species generation make it an interesting candidate for PDT applications .
Medicinal Chemistry and Drug Development
Neuropharmacology and Neurological Disorders
Fluorescent Probes and Imaging Agents
Materials Science and Organic Electronics
Photodynamic Therapy (PDT)
Computational Chemistry and Molecular Modeling
Future Directions
While specific future directions for “C23H23FN4O” are not available, the development of new chemical compounds often involves further studies to understand their properties, potential applications, and safety profiles. Additionally, the use of machine learning and artificial intelligence in chemistry can expedite the discovery and development of new compounds .
properties
IUPAC Name |
N-[1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl]-2-(2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23FN4O/c1-16-6-2-3-7-17(16)14-23(29)25-18-12-13-28(15-18)22-11-10-21(26-27-22)19-8-4-5-9-20(19)24/h2-11,18H,12-15H2,1H3,(H,25,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFJQRTYXSJTYRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)NC2CCN(C2)C3=NN=C(C=C3)C4=CC=CC=C4F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23FN4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-chloro-N-[(4-ethyl-5-{[3-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]benzenesulfonamide](/img/structure/B2440164.png)
![2-(naphthalen-1-yl)-5-(p-tolyl)-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one](/img/structure/B2440168.png)
![1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine](/img/structure/B2440171.png)
![Ethyl (E)-3-[4-(Benzyloxy)-3,5-dimethoxyphenyl]acrylate](/img/no-structure.png)
![Ethyl 2-(5,7-dimethyl-2-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidin-6-yl)acetate](/img/structure/B2440173.png)
![4-[[1-(2-Chlorophenyl)cyclopropyl]methylcarbamoyl]benzenesulfonyl fluoride](/img/structure/B2440178.png)
![(E)-ethyl 6-(2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)-5-methoxy-2-methylbenzofuran-3-carboxylate](/img/structure/B2440180.png)
